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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

Apiezon L is a silicone and halogen-free hydrocarbon grease.[2][3] Its chemical nature as a

long-chain, branched hydrocarbon dictates its general resistance profile.[4][5] It is largely non-

polar, which explains its solubility in hydrocarbon solvents and its resistance to polar solvents

such as alcohols and ketones.[4] The material safety data sheet (MSDS) for Apiezon L grease

indicates that it may react with strong oxidizing agents.[6][7]

Compatibility with Elastomers (O-Rings and Seals)
The selection of appropriate elastomers for sealing applications in the presence of Apiezon L

grease is crucial to prevent leaks and system contamination. The manufacturer and various

suppliers provide clear guidance on compatible and incompatible materials.

Table 1: Apiezon L Grease Compatibility with Common Elastomers
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Material Compatibility Rating Notes

Viton™ (Fluoroelastomer) Compatible

Widely recommended for use

with Apiezon hydrocarbon

greases.[4]

Silicone Compatible
Suitable for use with Apiezon L

grease.[4]

Nitrile (>30% nitrile content) Compatible

Higher nitrile content is

recommended for better

compatibility.[4]

Nylon Compatible

Polyurethane Compatible

Polyethylene Compatible

Polypropylene Compatible

EPDM (Ethylene Propylene

Diene Monomer)
Not Compatible

Due to its hydrocarbon base,

Apiezon L will cause swelling

and degradation.[4]

EPR (Ethylene Propylene

Rubber)
Not Compatible [4]

Butyl Rubber Not Compatible [4]

PVC (Polyvinyl Chloride) Seals Not Compatible [4]

Solvent and Chemical Reagent Compatibility
The solubility of Apiezon L grease in various solvents determines the appropriate cleaning

agents and highlights potential incompatibilities in experimental setups.

Table 2: Solubility and Compatibility of Apiezon L Grease with Solvents and Reagents
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Chemical/Solvent
Class

Specific Examples
Compatibility/Solu
bility

Notes

Aromatic

Hydrocarbons
Toluene, Xylene

Soluble

(Recommended for

cleaning)

These solvents are

effective for dissolving

and removing Apiezon

L grease residues.[4]

Aliphatic

Hydrocarbons
Hexane Soluble

Apiezon L will dissolve

in hexane up to 11%

by weight. The

solution may become

cloudy when heated to

50°C.[3]

Terpenes d-Limonene

Soluble

(Recommended for

cleaning)

An environmentally

friendly solvent option.

Forms a gel at room

temperature at 11%

w/w and becomes a

clear solution at 50°C.

[3]

Alcohols
Ethanol, Isopropanol

(IPA)

Insoluble (Not for

cleaning)

Apiezon L grease is

not soluble in these

polar solvents.[4]

Ketones
Acetone, Methyl Ethyl

Ketone (MEK)

Insoluble (Not for

cleaning)

Apiezon L grease is

resistant to these

ketones.[4]

Water
Deionized Water, Tap

Water
Insoluble

Can be washed with

warm soapy water to

remove residues after

initial solvent cleaning.

[4]
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Strong Oxidizing

Agents

May React /

Incompatible

The safety data sheet

advises against use

with strong oxidizing

agents.[6][7]

Acids (Dilute) Dilute inorganic acids Generally Resistant

Hydrocarbon greases

are generally resistant

to dilute acids.[8]

Bases (Dilute) Dilute alkalis Generally Resistant

Hydrocarbon greases

are generally resistant

to dilute alkalis.[8]

Experimental Protocols for Chemical Compatibility
Testing
While specific experimental protocols from the manufacturer for Apiezon L are not publicly

available, a general methodology for testing the chemical resistance of materials like greases

can be described based on industry standards such as ASTM D543, "Standard Practices for

Evaluating the Resistance of Plastics to Chemical Reagents."

A Typical Experimental Workflow for Grease Compatibility Testing:

Caption: A generalized workflow for determining the chemical compatibility of a grease.

Methodology Details:

Sample Preparation: A thin film of Apiezon L grease is applied to a standard, non-reactive

substrate (e.g., glass or stainless steel). For elastomer compatibility, the grease is applied to

a pre-weighed and measured sample of the elastomer.

Chemical Exposure: The prepared samples are exposed to the chemical reagent under

controlled conditions. This can be through full immersion in the liquid or exposure to its

vapor.

Controlled Conditions: The exposure is carried out for a specified duration (e.g., 24, 48, or 72

hours) and at a controlled temperature, typically ambient or slightly elevated, but below the
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grease's melting point (42-52°C for Apiezon L).

Post-Exposure Evaluation: After exposure, the samples are removed, cleaned of excess

reagent, and evaluated for changes in:

Weight: To determine if the grease has absorbed the chemical or has been dissolved by it.

Dimensions: For elastomers, to measure any swelling or shrinkage.

Appearance: Visual inspection for any changes in color, texture, or signs of degradation.

Mechanical Properties: For elastomers, changes in hardness (durometer) or tensile

strength are measured and compared to control samples.

Compatibility Classification: Based on the extent of these changes, the compatibility is

classified (e.g., Excellent, Good, Fair, Poor/Not Recommended).

Logical Workflow for Grease Selection
The following diagram illustrates a decision-making process for selecting a vacuum grease

based on chemical compatibility requirements.
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Identify Chemical Environment
(Chemicals, Temperature, Vacuum Level)

Is the environment primarily
polar solvents (alcohols, ketones)?

Is the environment primarily
hydrocarbon-based or

non-polar organic solvents?

Is the environment strongly
oxidizing or highly reactive?

No

Apiezon L is likely incompatible.
Consider an alternative grease

(e.g., PFPE-based).

Yes

No

Apiezon L is likely suitable.
Verify elastomer compatibility.

Yes

Yes

Consult Compatibility Data
(Tables 1 & 2)

No / Unsure

Data indicates compatibilityData indicates incompatibility
If data is unavailable,

perform compatibility testing.

Data is insufficient

Test results are positiveTest results are negative

Click to download full resolution via product page
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Caption: A decision-making workflow for selecting a vacuum grease based on chemical

compatibility.

This guide provides a foundational understanding of the chemical compatibility of Apiezon L

grease based on currently available data. For critical applications, especially with chemicals not

listed here, it is strongly recommended to perform compatibility testing under conditions that

mimic the intended use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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